molecular formula C8H8N4O2 B12833516 N-Methyl-4-nitro-1H-benzo[d]imidazol-2-amine

N-Methyl-4-nitro-1H-benzo[d]imidazol-2-amine

Cat. No.: B12833516
M. Wt: 192.17 g/mol
InChI Key: OJEYYBPYYYDALI-UHFFFAOYSA-N
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Description

N-Methyl-4-nitro-1H-benzo[d]imidazol-2-amine is a heterocyclic aromatic compound that belongs to the benzimidazole family Benzimidazoles are known for their diverse biological activities and are often used as core structures in pharmaceuticals

Preparation Methods

Synthetic Routes and Reaction Conditions

  • Nitration of N-Methyl-1H-benzo[d]imidazol-2-amine

      Starting Material: N-Methyl-1H-benzo[d]imidazol-2-amine

      Reagents: Nitric acid (HNO₃) and sulfuric acid (H₂SO₄)

      Conditions: The nitration reaction is typically carried out at low temperatures to control the reaction rate and prevent over-nitration. The mixture is stirred and monitored until the desired nitro compound is formed.

  • Methylation of 4-nitro-1H-benzo[d]imidazol-2-amine

      Starting Material: 4-nitro-1H-benzo[d]imidazol-2-amine

      Reagents: Methyl iodide (CH₃I) and a base such as potassium carbonate (K₂

Properties

Molecular Formula

C8H8N4O2

Molecular Weight

192.17 g/mol

IUPAC Name

N-methyl-4-nitro-1H-benzimidazol-2-amine

InChI

InChI=1S/C8H8N4O2/c1-9-8-10-5-3-2-4-6(12(13)14)7(5)11-8/h2-4H,1H3,(H2,9,10,11)

InChI Key

OJEYYBPYYYDALI-UHFFFAOYSA-N

Canonical SMILES

CNC1=NC2=C(N1)C=CC=C2[N+](=O)[O-]

Origin of Product

United States

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